Cas no 54001-12-6 (ethyl 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 54001-12-6
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• MDL: MFCD00141958
• CID: 377783
• PubChem ID: 2743519
• Update Time: 2025-04-19

ethyl 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-chlorophenyl)-4-methylthiazole-5-carboxylate
• 5-Thiazolecarboxylicacid, 2-(4-chlorophenyl)-4-methyl-, ethyl ester
• ETHYL 2-(4-CHLOROPHENYL)-4-METHYL-1,3-THIAZOLE-5-CARBOXYLATE
• Ethyl 4-methyl-2-(4-chlorophenyl)thiazole-5-carboxylate
• 2-(4-chlorophenyl)-4-methylthiazole-5-carboxylic acid
• 2-(4-chloro-phenyl)-4-methyl-thiazole-5-carboxylic acid ethyl ester
• 8J-003
• EN300-231286
• J-520613
• DTXSID90372485
• MFCD00141958
• CS-0298821
• A870575
• Ethanedioic acid,bis(4-methylphenyl) ester
• FT-0680641
• 54001-12-6
• AKOS005071137
• GQDMHBKOGBVDJU-UHFFFAOYSA-N
• SCHEMBL2885708
• STK351635
• ethyl 2-(4-chlorophenyl)-4-methyl-thiazole-5-carboxylate
• DB-360339
• ethyl 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carboxylate

• MDL： MFCD00141958
• Inchi： 1S/C13H12ClNO2S/c1-3-17-13(16)11-8(2)15-12(18-11)9-4-6-10(14)7-5-9/h4-7H,3H2,1-2H3
• InChI Key： GQDMHBKOGBVDJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C)=C(C(=O)OCC)S1

Computed Properties

• Exact Mass: 281.02800
• Monoisotopic Mass: 281.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.28
• Melting Point: 83-85°C
• Boiling Point: 396.4°C at 760 mmHg
• Flash Point: 193.6°C
• Refractive Index: 1.582
• PSA: 67.43000
• LogP: 3.94860
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)